Cas no 1797891-72-5 (N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide)

• Product Name: N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide
• CAS No: 1797891-72-5
• MF: C₁₆H₁₈N₂OS
• MW: 286.391922473907
• CID: 5374869
• Update Time: 2025-10-30

N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(1-Phenyl-2-pyrrolidinyl)methyl]-2-thiophenecarboxamide
• N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide

• Inchi： 1S/C16H18N2OS/c19-16(15-9-5-11-20-15)17-12-14-8-4-10-18(14)13-6-2-1-3-7-13/h1-3,5-7,9,11,14H,4,8,10,12H2,(H,17,19)
• InChI Key： LSRALKUKILXESL-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCCN2C2=CC=CC=C2)=O)SC=CC=1

Experimental Properties

• Density: 1.197±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 513.2±20.0 °C(Predicted)
• pka: 14.35±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide

Comprehensive Overview of N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide (CAS No. 1797891-72-5)

N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide, with the CAS number 1797891-72-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique thiophene-carboxamide and phenylpyrrolidine structural motifs, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity profiles, which make it a promising candidate for further study.

The compound's chemical structure features a thiophene ring linked to a carboxamide group, which is further connected to a phenylpyrrolidine moiety. This combination of functional groups contributes to its versatile reactivity and potential pharmacological properties. In recent years, the demand for novel heterocyclic compounds like N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide has surged, driven by advancements in medicinal chemistry and the search for new therapeutic agents.

One of the key areas of interest for this compound is its potential role in central nervous system (CNS) research. The phenylpyrrolidine segment is known to interact with neurotransmitter receptors, making it a valuable scaffold for studying neurological disorders. Additionally, the thiophene-carboxamide component is often associated with anti-inflammatory and antimicrobial activities, which aligns with current trends in infectious disease research and immune modulation.

From a synthetic chemistry perspective, N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide offers opportunities for structure-activity relationship (SAR) studies. Researchers are investigating how modifications to its core structure can enhance its bioavailability and target specificity. This aligns with the growing focus on personalized medicine and precision drug design, where compounds with tailored properties are in high demand.

The compound's physical and chemical properties, such as its solubility, stability, and melting point, are also critical for its practical applications. These characteristics are often optimized during formulation development to ensure compatibility with various drug delivery systems. As the pharmaceutical industry continues to prioritize green chemistry and sustainable synthesis, N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide may also be evaluated for its environmental impact and synthetic efficiency.

In summary, N-[(1-phenylpyrrolidin-2-yl)methyl]thiophene-2-carboxamide (CAS No. 1797891-72-5) represents a fascinating subject of study in modern chemistry and pharmacology. Its multifunctional design and diverse applicability make it a compound of interest for researchers tackling some of today's most pressing health challenges. As scientific inquiry progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and advanced materials.